Cas no 3952-67-8 (Methyl 3-methyl-2-oxobutanoate)

• Product Name: Methyl 3-methyl-2-oxobutanoate
• CAS No: 3952-67-8
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• MDL: MFCD12198846
• CID: 1056118
• PubChem ID: 12449855
• Update Time: 2025-04-20

Methyl 3-methyl-2-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-methyl-2-oxobutanoate
• 3-methyl-2-oxo-butyric acid methyl ester
• methyl 2-oxoisovalerate
• methyl 3-methyl-2-ketobutanoate
• methyl 3-methyl-2-oxobutyrate
• methyl isopropylglyoxylate
• Butanoic acid, 3-methyl-2-oxo-, methyl ester
• NKWVBPZZQFOVCE-UHFFFAOYSA-N
• 7036AJ
• TRA0094991
• 2-Oxo-3-methylbutyric acid methyl ester
• SY005234
• AB0058064
• A873635
• AS-31649
• DB-012896
• methyl3-methyl-2-oxobutanoate
• MFCD12198846
• DTXSID00498766
• SCHEMBL271741
• ALBB-022759
• AKOS015998101
• 3952-67-8

• MDL： MFCD12198846
• Inchi： 1S/C6H10O3/c1-4(2)5(7)6(8)9-3/h4H,1-3H3
• InChI Key： NKWVBPZZQFOVCE-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C)C)=O)=O

Computed Properties

• Exact Mass: 130.06300
• Monoisotopic Mass: 130.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 1

Experimental Properties

• Density: 1.012
• Boiling Point: 161.852°C at 760 mmHg
• Flash Point: 56.313°C
• Refractive Index: 1.406
• PSA: 43.37000
• LogP: 0.38450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters